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Compound of Interest

Compound Name: Cyclopentylacetyl chloride

Cat. No.: B075111

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for Cyclopentylacetyl chloride (CAS No. 1122-99-2). The information
herein is compiled from authoritative safety data sheets (SDS) to ensure the well-being of
laboratory personnel and the integrity of research. Adherence to these guidelines is critical
when working with this corrosive and combustible chemical.

Hazard Identification and Classification

Cyclopentylacetyl chloride is classified as a hazardous substance requiring careful
management. The following table summarizes its GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classification.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
H226: Flammable liquid and
Flammable liquids Category 3& 4 vapour.[1] H227: Combustible
liquid.[2][3]
Acute toxicity, Oral Category 3 H301: Toxic if swallowed.[1]
H314: Causes severe skin
Skin corrosion/irritation Sub-category 1B burns and eye damage.[1][2]

[4]

Serious eye damage/eye
oo Category 1
irritation

H318: Causes serious eye

damage.[1]

Signal Word:Danger[1][5]

Hazard Pictograms:

(Pictograms for Corrosion, Flame, and Skull and Crossbones should be displayed)

Physical and Chemical Properties

Understanding the physical and chemical properties of Cyclopentylacetyl chloride is

fundamental to its safe handling.

Table 2: Physical and Chemical Properties
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Property

Value

Molecular Formula

C7H11CIO[5]

Molecular Weight 146.61 g/mol [5]

Appearance Clear colorless to pale yellow liquid[6][7]
Odor Pungent[3]

Boiling Point 186°C at 760 mmHg[2][8]

Flash Point 71°C (160°F)[2]

Density 1.087 g/cm3[2][8]

Refractive Index

1.4595-1.4645 @ 20°C[6][7]

Solubility

Reacts with water[2][3]

Vapor Pressure

0.678 mmHg at 25°C[8]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to preventing accidents and ensuring a safe

laboratory environment.

Handling

e Work under a chemical fume hood.[9][10]

smoking.[1][9]

Do not breathe mist, vapors, or spray.[9][10]

Avoid contact with skin, eyes, and clothing.[1]
Wear appropriate personal protective equipment (PPE).[1][9]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

Ground and bond containers when transferring material to prevent static discharge.[11][12]
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» Use only non-sparking tools.[12]

o Empty containers retain product residue and can be dangerous.[11]

Storage

» Store in a cool, dry, and well-ventilated place.[9][10]

Keep containers tightly closed.[9][10]

Store in a corrosives area.[9][10]

Keep away from heat, sparks, and flame.[9][10]

The product is moisture-sensitive; store under an inert gas like nitrogen.[2][13]

Store locked up.[1][9]

Incompatible Materials: Strong bases, oxidizing agents, and water.[2][4][9]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Cyclopentylacetyl chloride.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Eye/Face Protection

Wear safety glasses with side shields or

chemical safety goggles. Conforms to OSHA's
eye and face protection regulations in 29 CFR
1910.133 or European Standard EN166.[9][11]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[9][11] This includes a
lab coat and, if necessary, a chemical-resistant

apron.

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be
worn.[9] For large spills or emergencies, a self-
contained breathing apparatus (SCBA) may be
necessary.[4][9]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Procedures
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Exposure Route

Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Immediately call a POISON
CENTER or doctor.[1][9]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Immediately call a physician.[1][9]

Wash contaminated clothing before reuse.[9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or doctor.

[1]9]

Ingestion

Rinse mouth. Do NOT induce vomiting.[9][10]
Never give anything by mouth to an
unconscious person.[9][10] Immediately call a
POISON CENTER or doctor.[1]

Fire and Explosion Hazard Data

Cyclopentylacetyl chloride is a combustible liquid and presents a fire hazard.

Table 5: Fire-Fighting Measures
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Aspect Details

Dry powder, dry sand, carbon dioxide (CO2), or
Suitable Extinguishing Media alcohol-resistant foam.[1][4] Water mist may be

used to cool closed containers.[4]

Unsuitable Extinguishing Media Water.[1]

Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon
oxides and hydrogen chloride gas.[9][12]

Specific Hazards Containers may explode when heated.[4][9]
Vapors may form explosive mixtures with air and
can travel to a source of ignition and flash back.
[11](12]

Wear a self-contained breathing apparatus
(SCBA) with pressure-demand (MSHA/NIOSH

approved or equivalent) and full protective gear.

[4]119]

Protective Equipment for Firefighters

Accidental Release Measures

In the event of a spill, a systematic and safe response is necessary.

Personal Precautions

Ensure adequate ventilation.[9]

Evacuate personnel to safe areas.[9][10]

Keep people away from and upwind of the spill/leak.[1][9]
Remove all sources of ignition.[9][10]

Take precautionary measures against static discharges.[9][10]

Wear appropriate personal protective equipment.
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Environmental Precautions

e Prevent the product from entering drains.[14]

» Should not be released into the environment.[9][10]

Methods for Containment and Cleaning Up

e Cover drains.[13]

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[9][10][12]

Collect, bind, and pump off spills.[13]

Keep in suitable, closed containers for disposal.[9][10]

Dispose of the material in an approved waste disposal plant.[9]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for responding to a Cyclopentylacetyl
chloride spill.
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Caption: Workflow for Cyclopentylacetyl Chloride Spill Response.
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Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[9] Consult local, regional, and national regulations for proper disposal.[9]
Dispose of contents and container to an approved waste disposal plant.[9]

Conclusion

Cyclopentylacetyl chloride is a valuable reagent in research and development, but it poses
significant health and safety risks if not handled correctly. By understanding its hazards,
implementing stringent safety protocols, using appropriate personal protective equipment, and
being prepared for emergencies, researchers can mitigate these risks and ensure a safe
working environment. This guide serves as a comprehensive resource to achieve that end.
Always refer to the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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